2-methoxy-5-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C22H22N2O4S2/c1-15-7-10-19(28-2)21(13-15)30(26,27)23-17-9-8-16-5-3-11-24(18(16)14-17)22(25)20-6-4-12-29-20/h4,6-10,12-14,23H,3,5,11H2,1-2H3
• InChI Key: WGTPNUPFYQEKQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CS4)C=C2
• Molecular Formula: C22H22N2O4S2
• Molecular Weight: 442.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methoxy group, a methyl group, a thiophene ring, a tetrahydroquinoline ring, and a sulfonamide group. These functional groups could potentially confer a variety of chemical properties and reactivities to the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group or ring structure. For example, the thiophene ring could potentially be formed via a Paal-Knorr synthesis or similar method. The tetrahydroquinoline ring might be formed via a Pictet-Spengler reaction or similar cyclization.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures and functional groups. The thiophene and tetrahydroquinoline rings would likely contribute significantly to the molecule’s overall shape and electronic structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the methoxy groups might be susceptible to demethylation under certain conditions. The sulfonamide group could potentially undergo hydrolysis, especially under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple polar functional groups would likely make the compound relatively polar, which could influence its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being developed as a drug, its mechanism of action would depend on the specific biological target it was designed to interact with.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to make definitive statements about its safety.

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, and potential applications. For example, if it shows promising biological activity, it could be further developed as a drug candidate.